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Compound of Interest
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Cat. No.: B15596177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anticancer effects of various extracts

from the medicinal mushroom Phellinus linteus. The information presented is collated from

multiple preclinical studies to aid in the evaluation of its therapeutic potential. This document

summarizes quantitative data on tumor inhibition, outlines detailed experimental protocols, and

visualizes key signaling pathways and experimental workflows.

Comparative Efficacy of Phellinus linteus Extracts
in Preclinical Models
Phellinus linteus has been extensively studied for its anticancer properties, with in vivo studies

demonstrating the efficacy of its extracts in various cancer models. The data below

summarizes the key findings from several studies, highlighting the different types of extracts,

animal models, and measured outcomes.

Quantitative Comparison of In Vivo Anticancer Effects
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Extract
Type

Cancer
Model

Animal
Model

Dosage &
Administrat
ion

Key
Findings

Reference

Polysacchari

des

Human

Colorectal

Carcinoma

(HT29)

Mouse

100, 200

mg/kg/d (30

days)

Significant

tumor growth

inhibition

compared to

saline control.

[1]

[1]

Polysacchari

de-Protein

Complex

Sarcoma (S-

180)
Mouse

Not specified

(Oral)

Suppressed

tumor growth.

[2]

[2]

Ethanol

Extract

KRAS-mutant

Colon Cancer

Tumor-

xenografted

Mouse

400 mg/kg/d

(23 days)

Inhibited

tumor

proliferation.

[1]

[1]

"Keumsa

Linteusan"

Extract

Colon Cancer

(CT-26)

BALB/c

Mouse

250, 500,

1000 mg/kg

(Oral, 4

weeks)

26%

reduction in

tumor

formation at

the highest

dose.[3][4]

[3][4]

Water Extract

Prostate

Cancer (PC3

& DU145)

Athymic

Nude Mice

30 mg/kg

(Subcutaneo

us, every 2

days for 12

days)

Attenuated

tumor growth

and induced

apoptosis.[4]

[5]

[4][5]

Protein-

bound

Polysacchari

de

Colon Cancer

(SW480)

Athymic

Nude Mice

50, 100 µ

g/mouse

(Intravenous,

14 days)

52.5%

reduction in

tumor volume

at the highest

dose after 4

weeks.[6]

[6]
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Polysacchari

des

Melanoma

(B16F10)
Mouse Not specified

Prolonged

survival and

reduced

pulmonary

metastasis.[7]

[7]

Detailed Experimental Protocols
The following are detailed methodologies from key in vivo studies that investigated the

anticancer effects of Phellinus linteus.

Colon Cancer Xenograft Model (Keumsa Linteusan
Extract)

Animal Model: BALB/c mice.[3]

Cell Line: CT-26 colon carcinoma cells.[3]

Tumor Induction: Mice were intradermally injected with 1.5 × 10^6 CT-26 cells.[3]

Treatment Groups:

Control group: Received saline orally.[3]

Treatment groups: Received "Keumsa Linteusan" extract at doses of 250, 500, and 1,000

mg/kg body weight orally, daily for 4 weeks, starting 7 days after tumor cell injection.[3]

Outcome Measurement: Solid tumors were removed and weighed after 4 weeks of

treatment. The inhibition ratio was calculated as [(Average tumor weight of control - Average

tumor weight of treated) / Average tumor weight of control] × 100.[3]

Prostate Cancer Xenograft Model (Water Extract)
Animal Model: Male athymic nude mice (NCRNU-M-M, CrTac: Ncr-Foxn1nu), 4-6 weeks old.

[5]

Cell Lines: PC3 and DU145 human prostate cancer cells.[5]
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Tumor Induction: 5 × 10^6 cells in 100 µl PBS were inoculated into the right flank of each

mouse.[5]

Treatment Protocol:

For inhibition of tumor formation, mice were treated with 30 mg/kg of Phellinus linteus

extract in 100 µl PBS subcutaneously every 2 days, starting right after cell inoculation.[5]

To assess effects on established tumors, treatment began 12 days after inoculation when

tumors reached a certain size.[5]

Data Collection: Tumor growth was monitored, and upon completion of the study, tumors

were histologically and immunochemically analyzed for apoptosis and caspase-3 activation.

[4][5] Mouse weight and water consumption were measured to assess toxicity.[5]

Colon Cancer Xenograft Model (Protein-bound
Polysaccharide)

Animal Model: Athymic nude mice.[6]

Cell Line: SW480 human colon cancer cells.[6]

Treatment: Daily intravenous (i.v.) injection of the protein-bound polysaccharide at doses of

50 and 100 µg per mouse for 14 days.[6]

Analysis: Tumor volume was measured weekly. After the treatment period, tumors were

analyzed for apoptotic index, β-catenin expression, proliferation index, and microvessel

density.[6]

Signaling Pathways and Experimental Workflow
Signaling Pathways
The anticancer effects of Phellinus linteus are attributed to its ability to modulate several key

signaling pathways involved in cell proliferation, survival, and angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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